Cas no 6140-17-6 (1-methyl-4-(trifluoromethyl)benzene)

• Product Name: 1-methyl-4-(trifluoromethyl)benzene
• CAS No: 6140-17-6
• MF: C₈H₇F₃
• MW: 160.136392831802
• MDL: MFCD00075476
• CID: 46429
• PubChem ID: 80230
• Update Time: 2025-04-18

1-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(trifluoromethyl)benzene
• 4-Methylbenzotrifluoride
• 4-(TRIFLUOROMETHYL)TOLUENE
• C8H7F3
• α,α,α-trifluoro-p-xylene
• p-Xylene, a,a,a-trifluoro- (8CI)
• 1-(Trifluoromethyl)-4-methylbenzene
• 4-Methyl-1-(trifluoromethyl)benzene
• p-(Trifluoromethyl)toluene
• p-Methylbenzotrifluoride
• a,a,a-Trifluoro-p-xylene
• alpha,alpha,alpha-Trifluoro-p-xylene
• Benzene, 1-methyl-4-(trifluoromethyl)-
• 4-Trifluoromethyltoluene
• 1-methyl-4-(trifluormethyl)benzol
• PubChem1659
• p-trifluoromethyltoluene
• p-Xylene, .alpha.,.alpha.,.alpha.-trifluoro-
• PC5
• AKOS005145703
• AM62046
• 1-methyl-4-(trifluoromethyl)-benzene
• W-105158
• 6140-17-6
• TS-02121
• UNII-JH7JBW374B
• JH7JBW374B
• CS-W017941
• NS00045559
• EN300-207863
• MCYOVGYZJSGLSR-UHFFFAOYSA-N
• MFCD00075476
• SY016821
• AC-4151
• A8516
• M2945
• EINECS 228-124-2
• FT-0619065
• DTXSID10210335
• 4-Methylbenzotrifluoride, 98%
• SCHEMBL91414
• 4-Methylbenzotrifluoride,97%
• DB-053869
• alpha,alpha,alpha-Trifluoro-p-xylene, 1-Methyl-4-(trifluoromethyl)benzene
• 1-methyl-4-(trifluoromethyl)benzene

• MDL： MFCD00075476
• Inchi： 1S/C8H7F3/c1-6-2-4-7(5-3-6)8(9,10)11/h2-5H,1H3
• InChI Key： LRLRAYMYEXQKID-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1)(F)F
• BRN： 1863596

Computed Properties

• Exact Mass: 160.05000
• Monoisotopic Mass: 160.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.144
• Melting Point: 129 - 130ºC
• Boiling Point: 129 ºC
• Flash Point: 27 ºC
• Refractive Index: 1.425-1.427
• PSA: 0.00000
• LogP: 3.01380
• Solubility: Not determined

1-methyl-4-(trifluoromethyl)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： R10;R36/37/38
• Safety Instruction： S16-S26-S36/37/39-S37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers away from flammable areas.
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides